1-((1R,5S)-3-oxa-8-azabicyclo[3.2.1]octan-8-yl)-3-(4-methoxyphenyl)propan-1-one

• IUPAC Name: 3-(4-methoxyphenyl)-1-(3-oxa-8-azabicyclo[3.2.1]octan-8-yl)propan-1-one
• InChI: InChI=1S/C16H21NO3/c1-19-15-7-2-12(3-8-15)4-9-16(18)17-13-5-6-14(17)11-20-10-13/h2-3,7-8,13-14H,4-6,9-11H2,1H3
• InChI Key: AFVRGRDHGHJRAN-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CCC(=O)N2C3CCC2COC3
• Molecular Formula: C16H21NO3
• Molecular Weight: 275.34 g/mol
• CAS No.: 1396858-06-2

Description

1-((1R,5S)-3-oxa-8-azabicyclo[3.2.1]octan-8-yl)-3-(4-methoxyphenyl)propan-1-one is a useful research compound. Its molecular formula is C16H21NO3 and its molecular weight is 275.348. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Stereochemical Analysis

1-((1R,5S)-3-oxa-8-azabicyclo[3.2.1]octan-8-yl)-3-(4-methoxyphenyl)propan-1-one and its derivatives have been extensively studied in synthetic chemistry, primarily focusing on their synthesis and stereochemical analysis. For instance, the stereoselective synthesis of an active metabolite of the potent PI3 kinase inhibitor PKI-179 has been demonstrated, showcasing the precision required in obtaining specific stereochemical configurations for biological activity (Zecheng Chen et al., 2010).

Catalysis and Reaction Mechanisms

Research has also delved into the catalytic properties and reaction mechanisms involving these compounds. For example, new chiral oxazaphospholidine-borane complexes used as catalysts in enantioselective borane reduction of ketones highlight the compound's role in facilitating specific chemical transformations (J. Brunel et al., 1994).

Biological and Medicinal Chemistry

In biological and medicinal chemistry, compounds structurally related to this compound have been synthesized for various applications, including the development of novel drug candidates. Research on the gold(III) tetrachloride salt of L-cocaine demonstrates the exploration of these compounds in understanding drug-receptor interactions (Matthew Wood et al., 2007).

Advanced Materials and Chemical Properties

Further, studies on the synthesis and crystal structure characterization of related compounds provide insights into their potential applications in developing advanced materials and exploring unique chemical properties (Chao Wu et al., 2015).